3-{[(6-Methylpyridin-3-yl)oxy]methyl}benzoic acid

• IUPAC Name: 3-[(6-methylpyridin-3-yl)oxymethyl]benzoic acid
• InChI: InChI=1S/C14H13NO3/c1-10-5-6-13(8-15-10)18-9-11-3-2-4-12(7-11)14(16)17/h2-8H,9H2,1H3,(H,16,17)
• InChI Key: YUBDHBCHHWPSJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• CAS RN: 1306607-09-9

Description

“3-{[(6-Methylpyridin-3-yl)oxy]methyl}benzoic acid” is a chemical compound with the CAS Number: 1306607-09-9. It has a molecular weight of 243.26. The IUPAC name for this compound is 3-{[(6-methyl-3-pyridinyl)oxy]methyl}benzoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H13NO3/c1-10-5-6-13(8-15-10)18-9-11-3-2-4-12(7-11)14(16)17/h2-8H,9H2,1H3,(H,16,17). This code provides a specific representation of the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is normal.

Scientific Research Applications

• Tuning the Properties of Coordination Polymers : A study by Tian et al. (2020) explored the synthesis of coordination polymers using 3-(3-methylpyridin-4-yl)benzoic acid with different metal ions. This research demonstrated variations in the packing, interpenetration, and porosity of the resultant polymers, which are critical for applications in gas storage, separation, and catalysis.

• Flexible Porous Coordination Polymers for Gas Separation : In another study by Tian et al. (2020), isostructural porous coordination polymers were synthesized using 3-(3-methylpyridin-4-yl)benzoic acid. These materials exhibited distinct gas adsorption and separation properties, particularly for propylene and propane, suggesting their potential use in industrial gas separation processes.

• Corrosion Inhibition in Acidic Media : Arrousse et al. (2021) conducted a study on the synthesis of certain benzoate esters to investigate their potential as corrosion inhibitors for mild steel in acidic environments. This research has implications for extending the lifespan of metal components in industrial settings.

• Synthesis of Triorganostannyl Esters : Tzimopoulos et al. (2010) reported on the synthesis and study of triorganostannyl esters of various aminobenzoic acids. These compounds are of interest for their potential applications in materials science and coordination chemistry.

• Luminescent Zn(II) Coordination Polymers : Zheng et al. (2021) synthesized and characterized Zn(II) coordination polymers based on 3-carboxypropoxy)benzoic acid and N-containing ligands. These complexes exhibited luminescence properties, suggesting their use in sensing and imaging applications.

• Synthesis of Heterocyclic Compounds : Shainova et al. (2019) explored the synthesis of new heterocyclic compounds involving the benzoic acid derivative. These compounds have potential applications in pharmaceuticals and organic synthesis.

Safety and Hazards

The compound has been classified under GHS07. The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds are often used in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions .

Mode of Action

In the context of SM cross-coupling reactions, the compound may interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Given its potential use in sm cross-coupling reactions , it can be inferred that it may play a role in the formation of carbon–carbon bonds, thereby influencing the synthesis of various organic compounds.

Result of Action

Given its potential use in sm cross-coupling reactions , it can be inferred that it may contribute to the formation of carbon–carbon bonds, which are fundamental to the structure and function of many organic compounds.